3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide

• IUPAC Name: 3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H16FN5O2/c1-12(25)23-16-9-14(2-3-15(16)19)18(26)22-10-13-4-5-21-17(8-13)24-7-6-20-11-24/h2-9,11H,10H2,1H3,(H,22,26)(H,23,25)
• InChI Key: OORVTEZEBJCJJM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)C(=O)NCC2=CC(=NC=C2)N3C=CN=C3)F
• Molecular Formula: C18H16FN5O2
• Molecular Weight: 353.3 g/mol

Description

3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of a specific enzyme that plays a crucial role in various physiological and pathological processes.

Mechanism of Action

The mechanism of action of 3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide involves the binding of the compound to the catalytic domain of PARP, thereby inhibiting its activity. This leads to the accumulation of DNA damage and the activation of cell death pathways, particularly in cancer cells that are already under genotoxic stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide depend on the specific context of its use. In cancer cells, PARP inhibition by this compound can lead to synthetic lethality, where the combination of PARP inhibition and DNA-damaging agents results in selective killing of cancer cells. In inflammatory and neurodegenerative disorders, PARP inhibition can reduce inflammation and oxidative stress, leading to neuroprotection and improved cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide in lab experiments include its potency and selectivity for PARP inhibition, as well as its ability to induce synthetic lethality in cancer cells. However, the compound can be toxic at high concentrations, and its effects can be context-dependent, making it important to carefully design experiments and interpret results.

Future Directions

There are several future directions for the use of 3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide in scientific research. One direction is the development of more potent and selective PARP inhibitors with fewer off-target effects. Another direction is the identification of biomarkers that can predict the response of cancer cells to PARP inhibition, which can inform personalized treatment strategies. Additionally, the combination of PARP inhibitors with other targeted therapies or immunotherapies is an area of active investigation. Finally, the potential use of PARP inhibitors in non-cancer diseases, such as cardiovascular and metabolic disorders, is an emerging area of interest.

Synthesis Methods

The synthesis of 3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide involves the reaction of 4-fluoro-3-nitrobenzoic acid with 2-imidazol-1-ylpyridine in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The resulting intermediate is then reacted with N-(tert-butoxycarbonyl)-N'-acetylguanidine to yield the final product. The purity of the compound can be confirmed by HPLC and NMR analysis.

Scientific Research Applications

3-acetamido-4-fluoro-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]benzamide has been widely used in scientific research as a potent inhibitor of a specific enzyme called poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and cell death pathways, and its inhibition has been shown to have therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative disorders.